![molecular formula C6H9IN2 B1421001 1-ethyl-4-iodo-5-methyl-1H-pyrazole CAS No. 1217862-56-0](/img/structure/B1421001.png)
1-ethyl-4-iodo-5-methyl-1H-pyrazole
Overview
Description
“1-ethyl-4-iodo-5-methyl-1H-pyrazole” is a member of pyrazoles and an organoiodine compound . It is a valuable intermediate for the synthesis of biologically active compounds . It undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole .
Synthesis Analysis
The synthesis of pyrazole derivatives often involves the reaction of hydrazines with 1,3-diketones in the presence of ethylene glycol . Another method involves the cyclocondensation of acetylenic ketones on methylhydrazine or aryl hydrazines in ethanol .Chemical Reactions Analysis
“1-ethyl-4-iodo-5-methyl-1H-pyrazole” undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole . Other pyrazole derivatives undergo various reactions such as the cyclocondensation of acetylenic ketones on methylhydrazine or aryl hydrazines in ethanol .Scientific Research Applications
Synthesis of Heterobiaryls
“1-ethyl-4-iodo-5-methyl-1H-pyrazole” is utilized in the indium-mediated synthesis of heterobiaryls. This process is crucial for creating compounds that can have diverse applications in pharmaceuticals and materials science .
Iodination Reactions
This compound undergoes iodination to yield di-iodo and tri-iodo derivatives. These reactions are significant in the field of synthetic chemistry, where modifications of the pyrazole ring can lead to new molecules with potential biological activity .
Crop Science
Pyrazole derivatives are extensively used in crop science for developing new agrochemicals. Their application includes the design of herbicides, insecticides, and fungicides that help in protecting crops and improving yields.
Oncology Research
In oncology, “1-ethyl-4-iodo-5-methyl-1H-pyrazole” derivatives serve as building blocks for creating novel therapeutic agents. They are explored for their potential in treating various types of cancers by targeting specific pathways.
Safety and Hazards
Future Directions
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The current trends in organic synthesis and medicinal chemistry are shown in convergence with the principles and metrics of green chemistry such as “metal-free” and “solvent-free” reactions, green solvent, homo- and heterogeneous catalyst, multicomponent reactions (MCR), one-pot process, atomic efficiency, molecular docking, primary screening .
Mechanism of Action
Target of Action
It is known that pyrazole derivatives, which include 1-ethyl-4-iodo-5-methyl-1h-pyrazole, have a broad range of biological activities .
Mode of Action
Pyrazole derivatives are known to interact with their targets in a variety of ways, leading to a wide range of biological activities .
Biochemical Pathways
Pyrazole derivatives are known to influence a variety of biochemical pathways, leading to their diverse biological activities .
Result of Action
Pyrazole derivatives are known to have a wide range of biological activities .
properties
IUPAC Name |
1-ethyl-4-iodo-5-methylpyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9IN2/c1-3-9-5(2)6(7)4-8-9/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCIFRPWRVZPFLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C=N1)I)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901295318 | |
Record name | 1-Ethyl-4-iodo-5-methyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901295318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-4-iodo-5-methyl-1H-pyrazole | |
CAS RN |
1217862-56-0 | |
Record name | 1-Ethyl-4-iodo-5-methyl-1H-pyrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1217862-56-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Ethyl-4-iodo-5-methyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901295318 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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